Cas no 89705-22-6 (5'-Adenylic acid, N-[2-(4-aminophenyl)ethyl]-)

• Product Name: 5'-Adenylic acid, N-[2-(4-aminophenyl)ethyl]-
• CAS No: 89705-22-6
• MF: C₁₈H₂₃N₆O₇P
• MW: 466.384984254837
• CID: 591950
• PubChem ID: 71407712
• Update Time: 2025-04-19

5'-Adenylic acid, N-[2-(4-aminophenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 5'-Adenylic acid, N-[2-(4-aminophenyl)ethyl]-
• ((2R,3S,4R,5R)-5-(6-((4-Aminophenethyl)amino)-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl dihydrogen phosphate
• 89705-22-6
• {[(2R,3S,4R,5R)-5-(6-{[2-(4-aminophenyl)ethyl]amino}-9H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy}phosphonic acid

• Inchi： 1S/C18H23N6O7P/c19-11-3-1-10(2-4-11)5-6-20-16-13-17(22-8-21-16)24(9-23-13)18-15(26)14(25)12(31-18)7-30-32(27,28)29/h1-4,8-9,12,14-15,18,25-26H,5-7,19H2,(H,20,21,22)(H2,27,28,29)/t12-,14-,15-,18-/m1/s1
• InChI Key： BHSFILYSUXINQK-SCFUHWHPSA-N
• SMILES： P(=O)(O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(=NC=NC2=3)NCCC2C=CC(=CC=2)N)O1)O)O

Computed Properties

• Exact Mass: 466.13658409g/mol
• Monoisotopic Mass: 466.13658409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 198Ų